Cas no 61451-56-7 (6-Heptenoic acid, 7-[2-(3-hydroxy-5-phenylpentyl)-3-oxocyclopentyl]-)

• Product Name: 6-Heptenoic acid, 7-[2-(3-hydroxy-5-phenylpentyl)-3-oxocyclopentyl]-
• CAS No: 61451-56-7
• MF: C₂₃H₃₂O₄
• MW: 372.497787475586
• CID: 478850
• PubChem ID: 71395756
• Update Time: 2025-04-19

6-Heptenoic acid, 7-[2-(3-hydroxy-5-phenylpentyl)-3-oxocyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 7-[2-(3-hydroxy-5-phenylpentyl)-3-oxocyclopentyl]-
• 7-[2-(3-hydroxy-5-phenylpentyl)-3-oxocyclopentyl]hept-6-enoic acid
• 61451-56-7
• DTXSID60817358

• Inchi： 1S/C23H32O4/c24-20(14-12-18-8-4-3-5-9-18)15-16-21-19(13-17-22(21)25)10-6-1-2-7-11-23(26)27/h3-6,8-10,19-21,24H,1-2,7,11-17H2,(H,26,27)
• InChI Key： IKFFKFGZQPVCFA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C=CCCCCC(=O)O)C1CCC(CCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 372.23016
• Monoisotopic Mass: 372.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6